

eltrombopag safety profile comparison other thrombopoietin mimetics

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Eltrombopag

Cat. No.: S548076

[Get Quote](#)

Safety Profile Comparison of TPO-RAs

Drug Name	Key Safety Signals (Designated Medical Events)	Hepatotoxicity Profile	Other Notable Safety Signals
Eltrombopag	Hepatic infection, Hepatic failure, Autoimmune haemolytic anaemia, Haemolytic anaemia, Haemolysis [1] [2]	Significant safety signals within the hepatic system; liver function monitoring is advised [1] [2].	Risk of sudden hearing loss; interacts with OATP1B1, requiring dose reduction for some statins [1] [3] [2].
Romiplostim	Autoimmune haemolytic anaemia, Haemolytic anaemia, Sudden hearing loss, Haemolysis [1] [2]	No significant hepatotoxicity signals were identified in the large-scale FAERS study [1] [2].	Risk of bone marrow reticulin fibrosis; risk of sudden hearing loss [1] [4] [2].
Avatrombopag	Not a single DME was found in the FAERS analysis [1] [2].	Relatively lower hepatotoxicity signals; considered an option without known hepatotoxicity signals [1] [5].	Appears to have the most favorable safety profile among the three, with the fewest significant specific AEs [1] [5] [2].

Experimental Data and Methodologies

The safety comparisons above are largely derived from robust pharmacovigilance studies and systematic reviews. Here are the key methodological details:

- **Pharmacovigilance Study (FAERS):** A 2025 study analyzed data from the FDA Adverse Event Reporting System (FAERS) from Q1 2018 to Q2 2023 [1] [2]. Researchers used four statistical algorithms—**Reporting Odds Ratio (ROR)**, **Proportional Reporting Ratio (PRR)**, **Bayesian Confidence Propagation Neural Network (BCPNN)**, and **Multi-item Gamma Poisson Shrinker (MGPS)**—to identify significant safety signals and minimize false positives [1] [2]. The analysis included 2,851 cases for romiplostim, 10,297 for **eltrombopag**, and 973 for avatrombopag [1] [2].
- **Network Meta-Analysis of RCTs:** A 2025 systematic review and network meta-analysis combined data from 14 randomized controlled trials (RCTs) to compare the efficacy and safety of TPO-RAs [5]. The surface under the cumulative ranking curve (SUCRA) value was used to rank the safety of different treatments, with a higher SUCRA percentage indicating a better safety ranking [5].

Mechanisms and Underlying Reasons

The differences in safety profiles can be partially explained by the distinct mechanisms of action and molecular structures of these drugs.

As the diagram shows:

- **Romiplostim** is a peptide "peptibody" that binds to the extracellular domain of the TPO receptor, similar to endogenous thrombopoietin [4].
- **Eltrombopag** and **Avatrombopag** are both small, non-peptide molecules that bind to the receptor's transmembrane domain [3] [4]. Despite this similarity, their specific chemical structures lead to different off-target effects. **Eltrombopag** is a chelator and can inhibit the organic anion transporting polypeptide (OATP1B1) transporter, which is a proposed mechanism for its observed hepatotoxicity and drug interactions with statins [3]. Avatrombopag does not carry the same chelation requirement and has not shown significant hepatotoxicity signals [1].

Key Takeaways for Professionals

- **For Integrated Safety Assessment:** When selecting a TPO-RA, consider that **avatrombopag** currently presents the most favorable safety profile, particularly regarding hepatotoxicity, though long-term, large-scale studies are still needed [1] [5].

- **For Clinical Monitoring Protocols:** If using **eltrombopag**, establishing a protocol for **regular liver function monitoring** is strongly advised based on pharmacovigilance data [1] [2].
- **For Trial Design:** Future pre-clinical and clinical studies should investigate the specific biochemical pathways through which **eltrombopag** induces hepatic stress, as this remains a critical area for further investigation [1].

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. analysis of romiplostim, Safety , and avatrombopag... eltrombopag [bmcpharmacoltoxicol.biomedcentral.com]
2. analysis of romiplostim, Safety , and avatrombopag... eltrombopag [pmc.ncbi.nlm.nih.gov]
3. Eltrombopag, a thrombopoietin- receptor agonist in the ... - PMC [pmc.ncbi.nlm.nih.gov]
4. A Novel Peptide Thrombopoietin Mimetic Designing and ... [pmc.ncbi.nlm.nih.gov]
5. Efficacy and safety and analysis of thrombopoietin receptor ... [pubmed.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [eltrombopag safety profile comparison other thrombopoietin mimetics]. Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b548076#eltrombopag-safety-profile-comparison-other-thrombopoietin-mimetics>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com